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Compound of Interest

Compound Name: 4-Methylumbelliferyl caprylate

Cat. No.: B184448

Essential Safety and Handling Guide for 4-
Methylumbelliferyl Caprylate

This guide provides immediate safety, handling, and disposal protocols for 4-
Methylumbelliferyl caprylate, a fluorogenic substrate used in enzymatic assays. Adherence
to these procedures is critical for ensuring a safe laboratory environment for researchers,
scientists, and drug development professionals.

Hazard Identification and Safety Precautions

While some safety data sheets (SDS) indicate that 4-Methylumbelliferyl caprylate is not
classified as a hazardous substance, others classify it as harmful if swallowed.[1][2] Therefore,
it is prudent to handle this compound with care, adhering to good occupational hygiene and
safety practices.[3] Always consult the specific SDS provided by your supplier before use.

General Precautions:

Ensure good ventilation in the workspace.[2][3]

Avoid inhalation of dust.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled.[2]
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Wash hands thoroughly after handling.[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling 4-

Methylumbelliferyl caprylate:

PPE Category Specification

Safety glasses with side shields or chemical
Eye Protection safety goggles.[4] A face shield may be required
for splash potential.[5]

) Chemically resistant gloves (e.g., nitrile). Inspect
Hand Protection i )
gloves for integrity before use.

A lab coat or gown should be worn to prevent

Body Protection ]
skin contact.[4][6]

Not generally required under normal use with
Respiratory adequate ventilation. For spills or aerosols, use

an appropriate respirator.

Operational Plan: Step-by-Step Handling Procedure

1.

Storage and Preparation:

Store 4-Methylumbelliferyl caprylate in a tightly sealed container in a freezer at -20°C,
protected from light.[7]

Before use, allow the container to warm to room temperature to prevent condensation.

Weigh the required amount in a well-ventilated area, such as a chemical fume hood, to
minimize dust inhalation.

. Solubilization:

Consult experimental protocols for the appropriate solvent. 4-Methylumbelliferyl caprylate
is soluble in chloroform and pyridine.[4][8]
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e Add the solvent to the powdered compound slowly to avoid splashing.
3. Experimental Use:

o Handle solutions containing 4-Methylumbelliferyl caprylate with the same precautions as
the solid material.

e Avoid generating aerosols.
4. Post-Experiment:
» Decontaminate work surfaces with an appropriate cleaning agent.

e Segregate all waste materials, including unused product and contaminated consumables, for
proper disposal.[4]

Disposal Plan: Step-by-Step Waste Management

The disposal of 4-Methylumbelliferyl caprylate and its associated waste must comply with all
federal, state, and local environmental regulations.[4]

1. Waste Segregation:

e Collect all waste containing 4-Methylumbelliferyl caprylate, including unused chemical,
contaminated labware (e.g., pipette tips, tubes, plates), and spill cleanup materials, in a
designated waste container.[4]

» Do not mix this waste with other chemical or non-hazardous waste streams unless approved
by your institution's Environmental Health and Safety (EHS) department.[4]

2. Container and Labeling:
o Use a leak-proof, chemically compatible container for waste accumulation.[4]

o Clearly label the container with "Hazardous Waste" (if required by your institution), the full
chemical name "4-Methylumbelliferyl caprylate,” and the date you started accumulating
the waste.[4]
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. Storage of Waste:

Store the sealed waste container in a designated and secure satellite accumulation area,
away from incompatible materials.

4. Final Disposal:

Arrange for waste pickup through your institution's licensed hazardous waste contractor.

Do not dispose of 4-Methylumbelliferyl caprylate down the drain or in the regular trash.[4]

Quantitative Data Summary

Property Value

Molecular Weight 302.36 g/mol

Physical Form Solid Powder

Storage Temperature -20°C

Purity =98%

Solubility Chloroform, Pyridine (50 mg/mL)[4][8]

Experimental Workflow and Safety Diagram
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Caption: Workflow for safe handling and disposal of 4-Methylumbelliferyl caprylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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